Cas no 1132653-76-9 ((S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid)

• Product Name: (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid
• CAS No: 1132653-76-9
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 4680626
• Update Time: 2025-07-18

(S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid
• (S)-2-(2-((4-chlorobenzyl)amino)-2-oxoethyl)pent-4-enoic acid

• Inchi： 1S/C14H16ClNO3/c1-2-3-11(14(18)19)8-13(17)16-9-10-4-6-12(15)7-5-10/h2,4-7,11H,1,3,8-9H2,(H,16,17)(H,18,19)/t11-/m0/s1
• InChI Key： KNJGUGWXHZWSRB-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C[C@@H](C(=O)O)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Topological Polar Surface Area: 66.4

Additional information on (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid

Introduction to (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid (CAS No. 1132653-76-9)

(S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid (CAS No. 1132653-76-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of α-amino acids and is characterized by its conjugated double bond and a chiral center, which endow it with a range of interesting properties and applications.

The molecular structure of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid is composed of a pentenoic acid backbone with a substituted benzylamino group attached to the β-carbon. The presence of the chlorine atom on the benzyl ring and the conjugated double bond in the pentenoic acid moiety contribute to its chemical stability and reactivity. These structural elements also play a crucial role in its biological interactions and potential therapeutic applications.

Recent studies have highlighted the potential of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and induce DNA damage, leading to cell death.

The chiral nature of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid is particularly important in drug development, as enantiomers can exhibit different biological activities and pharmacokinetic properties. The (S)-enantiomer has been shown to be more potent than its (R)-counterpart in several assays, highlighting the importance of enantiomeric purity in pharmaceutical formulations.

Synthesis of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid typically involves a multi-step process that includes the formation of the benzylamine derivative, followed by coupling with an appropriate pentenoic acid precursor. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for further research and development.

The solubility and stability of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid are critical factors in its formulation and delivery. Studies have shown that it exhibits good solubility in organic solvents such as DMSO and ethanol, but limited solubility in water. To enhance its aqueous solubility, various formulation strategies have been explored, including the use of cyclodextrins and other solubilizing agents.

In preclinical studies, (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further evaluation in animal models and eventually clinical trials.

The safety profile of (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid is an important consideration for its development as a therapeutic agent. Toxicological studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its long-term safety in humans.

In conclusion, (S)-2-(2-(4-Chlorobenzylamino)-2-oxoethyl)pent-4-enoic acid (CAS No. 1132653-76-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with recent advancements in synthetic methods and formulation strategies, position it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.